Cas no 901020-40-4 (1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901020-40-4
• MF: C₂₆H₂₀F₃N₃
• MW: 431.45231628418
• CID: 6265436
• PubChem ID: 20852585
• Update Time: 2025-07-09

1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• F3407-1328
• 901020-40-4
• 1-(3,4-dimethylphenyl)-3-(p-tolyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline
• AKOS001796013
• 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[4,3-c]quinoline
• 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C26H20F3N3/c1-15-4-7-18(8-5-15)24-22-14-30-23-13-19(26(27,28)29)9-11-21(23)25(22)32(31-24)20-10-6-16(2)17(3)12-20/h4-14H,1-3H3
• InChI Key： DUCZRGSVIVTJBP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=CC1C(C3C=CC(C)=CC=3)=NN(C3C=CC(C)=C(C)C=3)C=12)(F)F

Computed Properties

• Exact Mass: 431.16093214g/mol
• Monoisotopic Mass: 431.16093214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline

1-(3,4-Dimethylphenyl)-3-(4-Methylphenyl)-7-(Trifluoromethyl)-1H-Pyrazolo[4,3-c]Quinoline: A Comprehensive Overview

The compound with CAS No. 901020-40-4, known as 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline, is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This molecule belongs to the class of pyrazoloquinolines, which are known for their unique structural features and versatile applications. The pyrazolo[4,3-c]quinoline core of this compound is a fused bicyclic system that combines the properties of both pyrazole and quinoline moieties, making it a valuable structure for further functionalization and exploration.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and materials science. The presence of electron-withdrawing groups such as the trifluoromethyl substituent at the 7-position enhances the electronic properties of the molecule, making it more reactive in certain chemical transformations. Additionally, the dimethylphenyl and methylphenyl substituents at positions 1 and 3, respectively, contribute to the molecule's stability and solubility, which are critical factors in its potential applications.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. The pyrazolo[4,3-c]quinoline framework has been shown to exhibit significant biological activity, including anti-inflammatory, antitumor, and antimicrobial properties. Researchers have explored the substitution patterns on this core structure to optimize its bioavailability and efficacy. For instance, the introduction of electron-withdrawing groups like trifluoromethyl has been found to enhance the molecule's ability to inhibit specific enzymes associated with inflammatory pathways.

In addition to its medicinal applications, this compound has also garnered attention in materials science due to its unique electronic properties. The fused bicyclic system in pyrazolo[4,3-c]quinoline allows for efficient charge transport and light absorption, making it a candidate for use in organic electronics. Recent studies have demonstrated that derivatives of this compound can be used as active layers in organic photovoltaic devices (OPVs), where they contribute to improved power conversion efficiency (PCE) by enhancing charge separation and reducing recombination losses.

The synthesis of 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline involves a series of carefully designed organic reactions. Key steps include the formation of the pyrazole ring through cyclization reactions followed by subsequent substitutions to introduce the desired functional groups. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the final product. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, it exhibits moderate biodegradation rates without posing significant risks to aquatic ecosystems. However, further research is needed to fully understand its long-term environmental effects and develop strategies for safe disposal.

In conclusion, 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.